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Compound of Interest

Compound Name: Lacosamide-d3

Cat. No.: B1147600

Executive Summary & Core Directives

Lacosamide-d3 (CAS: varies by label position, Parent CAS: 175481-36-4) is a stable isotope-
labeled analog of the anticonvulsant Lacosamide. While chemically similar to the parent drug,
its disposal is governed by a complex intersection of DEA Controlled Substance regulations
(Schedule V) and EPA Hazardous Waste rules.

Critical Safety & Compliance Warnings:
 NOT Radioactive: Lacosamide-d3 contains stable Deuterium (

H). Do not involve Radiation Safety Officers (RSO) or use radioactive waste streams.

o DEA Schedule V: As a derivative of Lacosamide, the deuterated standard is legally treated
as a Schedule V controlled substance in the United States (21 CFR § 1308.15).

e Zero-Flush Policy: Under EPA 40 CFR § 266.505, no pharmaceutical waste (hazardous or
not) may be sewered.

Regulatory Classification & Risk Assessment[1][2]

Before initiating disposal, you must categorize the material. The disposal pathway is strictly
dictated by the state of the matter: Inventory vs. Experimental Waste.
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Parameter Classification Operational Impact

Requires Chain of Custody

DEA Status Schedule V )
(Form 41) for inventory.
Not P-listed, but toxic (H301).
EPA Waste Code Non-Acute Hazardous )
Manage as chemical waste.
Stable ( No half-life. No scintillation

Isotope Type

H) counting required.

) ] Standard PPE (Nitrile gloves,
GHS Hazards Toxic (Oral), Irritant
lab coat, safety glasses).

Disposal Decision Logic (Visualized)

The following decision tree illustrates the critical fork between "Inventory" (Pure Substance)
and "Experimental Waste" (Diluted/Mixed).
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Figure 1: Triage logic for Lacosamide-d3. Note the strict separation between Inventory (DEA
jurisdiction) and Waste (EPA/EHS jurisdiction).

Detailed Disposal Workflows
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Scenario A: Pure Inventory (Expired or Unused Vials)

Context: You have a 10 mg vial of Lacosamide-d3 powder that has expired or is no longer

needed.[1] Authority: DEA (Drug Enforcement Administration).

Protocol:

Do NOT discard in trash or chemical waste. This is a diversion risk and a violation of the
Controlled Substances Act.

Contact a Reverse Distributor: You must transfer the material to a DEA-registered Reverse
Distributor.

Documentation:
o Complete DEA Form 41 (Registrants Inventory of Drugs Surrendered).
o Maintain a copy of the transfer record for 2 years (minimum).

Storage Pending Transfer: Keep the vial in the locked controlled substance safe until the
reverse distributor accepts custody.

Scenario B: Experimental Chemical Waste (LC-MS
Effluent)

Context: Acetonitrile/Methanol waste streams containing trace amounts of Lacosamide-d3
from LC-MS analysis. Authority: EPA / Institutional EHS.

Protocol:

Denaturing (Self-Validation Step): Ensure the waste is chemically denatured. The organic
solvents in LC-MS waste (MeOH/ACN) generally render the drug unrecoverable, satisfying
the "non-retrievable" standard for waste.

Containerization: Collect in a standard Satellite Accumulation Area (SAA) carboy compatible
with organic solvents (HDPE or Glass).

Labeling:
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o Label as "Hazardous Waste."[2]

o List constituents: "Methanol, Acetonitrile, Water, Trace Pharmaceutical Compounds."

e Disposal: Transfer to EHS for high-temperature incineration.

Scenario C: Biological Matrix (Spiked Plasma/Urine)

Context: Rat or human plasma samples spiked with Lacosamide-d3 for validation. Authority:
Biosafety Level 2 (BSL-2) Guidelines.

Protocol:

e Primary Hazard: In this matrix, the biological hazard (bloodborne pathogens) takes
precedence over the trace chemical hazard.

» Containment: Dispose of vials/plates into Red Biohazard Bags or Sharps Containers (if
glass).

e Destruction: The waste must be autoclaved (sterilized) and then incinerated.

o Note: Autoclaving alone does not destroy the chemical structure of Lacosamide, which is
why subsequent incineration is required for pharmaceutical waste streams.

Emergency Procedures: Spill Cleanup

In the event of a powder spill (pure Lacosamide-d3) on the benchtop:
 |solate: Evacuate the immediate area. Mark the zone.

o PPE: Don double nitrile gloves, safety goggles, and a P95/N95 respirator (to prevent
inhalation of dust).

e Containment (Dry Spill):
o Do not dry sweep (creates dust).

o Cover the powder with a damp paper towel (water or methanol) to solubilize and trap the
powder.
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e Cleanup:
o Wipe up the material.[1][3]
o Place all wipes into a sealed plastic bag.
o Place that bag into the Solid Hazardous Waste bin (Stream B).

 Verification: Wipe the surface with methanol and check under UV light (if applicable for
fluorescent impurities) or perform a swab test if strict validation is required.

Chain of Custody & Destruction Verification

For controlled substances, the "Chain of Custody" is the only defense against regulatory audit.

Shipment Reverse Divstributor Witnessed Burn
(DEA Registered)
Return Copy
(Store 2 Years)

Transfer Record Incinerator | .
(DEA Form 222/Invoice) (Non-Retrievable) [—Proof of Destruction

Initiates Transfer

Research Lab |
(DEA Registrant)

Destruction Record |
(DEA Form 41)

Click to download full resolution via product page
Figure 2: The mandatory documentation loop for disposing of Schedule V inventory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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